Cas no 4118-16-5 (Pigment Yellow 147)

• Product Name: Pigment Yellow 147
• CAS No: 4118-16-5
• MF: C₃₇H₂₁N₅O₄
• MW: 599.59374
• MDL: MFCD01941085
• CID: 44765

Pigment Yellow 147 Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 147
• 1,1'-(6-Phenyl-[1,3,5]triazin-2,4-diyldiamino)-di-anthrachinon
• 1,1'-[(6-Phenyl-1,3,5-triazine-2,4-diyl)bis(imino)]bis(9,10-anthracenedione)
• 1,1'-[(6-phenyl-1,3,5-triazine-2,4-diyl)diimino]bis-10-anthracenedione
• 1,1'-[(6-phenyl-1,3,5-triazine-2,4-diyl)diimino]bisanthraquinone
• 2-Phenyl-4.6-bis-<anthrachinonyl-(1)-amino>-1.3.5-triazin
• 9,10-Anthracenedione,1,1-(6-phenyl-1,3,5-triazine-2,4-diyl)diiminobis
• C.I. 60645

• MDL： MFCD01941085
• Inchi： 1S/C37H21N5O4/c43-31-21-12-4-6-14-23(21)33(45)29-25(31)16-8-18-27(29)38-36-40-35(20-10-2-1-3-11-20)41-37(42-36)39-28-19-9-17-26-30(28)34(46)24-15-7-5-13-22(24)32(26)44/h1-19H,(H2,38,39,40,41,42)
• InChI Key： MVIFQPPFCHUSIH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=NC3=CC=CC4=C3C(=O)C5=CC=CC=C5C4=O)NC(=NC6=CC=CC7=C6C(=O)C8=CC=CC=C8C7=O)N2

Computed Properties

• Exact Mass: 599.15900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 131.01000
• LogP: 6.72260